Cas no 652986-71-5 (1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)-)

• Product Name: 1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)-
• CAS No: 652986-71-5
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 401062
• PubChem ID: 11252835
• Update Time: 2025-04-19

1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)-
• (2R)-2-(2-hydroxyethyl)-1-oxaspiro[5.5]undecan-4-one
• 652986-71-5
• DTXSID50460170

• Inchi： 1S/C12H20O3/c13-7-4-11-8-10(14)9-12(15-11)5-2-1-3-6-12/h11,13H,1-9H2/t11-/m1/s1
• InChI Key： WHDBNZHSMATNEG-LLVKDONJSA-N
• SMILES： O1[C@H](CCO)CC(CC21CCCCC2)=O

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53